Dimethyl 3,4-tetrahydrofuran dicarboxylate

• Molecular Formula: C8H12O5
• Molecular Weight: 188.18 g/mol
• IUPAC Name: dimethyl oxolane-3,4-dicarboxylate
• InChI: InChI=1S/C8H12O5/c1-11-7(9)5-3-13-4-6(5)8(10)12-2/h5-6H,3-4H2,1-2H3
• InChI Key: TVZUUWOKUTUJQI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1COCC1C(=O)OC

Description

Dimethyl 3,4-tetrahydrofuran dicarboxylate is a useful research compound. Its molecular formula is C8H12O5 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl 3,4-furandicarboxylate (5.20 g, 28.0 mmol) was combined with 5% Rhodium/C in methanol (30 mL) and ethyl acetate (10 mL) in a Parr shaker bottle. The reaction was charged to 50 psi hydrogen and was shaken for 8.5 h. The reaction was filtered over celite, concentrated in vacuo to give the dimethyl 3,4-tetrahydrofuran dicarboxylate (5.2 g, 100%) as an oil MS (M−CH3OH)+=156.